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Compound of Interest

Compound Name: UCL-TRO-1938

Cat. No.: B15073916 Get Quote

Application Notes and Protocols for UCL-TRO-
1938
A Guide for Researchers, Scientists, and Drug
Development Professionals
Introduction

UCL-TRO-1938 is a potent and selective small molecule allosteric activator of phosphoinositide

3-kinase alpha (PI3Kα).[1][2][3][4][5] As a key enzyme in the PI3K/Akt signaling pathway,

PI3Kα plays a crucial role in cell proliferation, survival, and metabolism.[3] UCL-TRO-1938 has

been shown to induce cell proliferation and has demonstrated cardioprotective and

neuroregenerative effects in preclinical models.[1][3][4][5] These application notes provide

detailed protocols for the preparation of UCL-TRO-1938 stock solutions for use in a variety of

research applications.

PI3Kα Signaling Pathway

The diagram below illustrates the canonical PI3K/Akt signaling pathway, which is activated by

UCL-TRO-1938.
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Caption: PI3Kα signaling pathway activated by UCL-TRO-1938.
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Quantitative Data
The following table summarizes the key quantitative information for UCL-TRO-1938.

Property Value Reference(s)

Molecular Weight 456.58 g/mol [5][6][7]

CAS Number 2919575-27-0 [7][8][9]

Purity ≥98% [8][9]

Appearance Solid [4][9]

EC₅₀ (in vitro) ~60 µM (lipid kinase activity) [1][4][5]

EC₅₀ (in cells) 2-5 µM (pAkt/PIP3 production) [3][4][5]

Solubility (DMSO) 23 - 50 mg/mL [2][6][8]

Solubility (Water) Insoluble [2][7]

Solubility (Ethanol) Insoluble [2][7]

Storage (Powder) -20°C for up to 3 years [6]

Storage (in Solvent)
-80°C for up to 1 year; -20°C

for up to 1 month
[1][3][10]

Experimental Protocols
1. Preparation of a 10 mM DMSO Stock Solution for In Vitro Experiments

This protocol describes the preparation of a 10 mM stock solution of UCL-TRO-1938 in

dimethyl sulfoxide (DMSO), suitable for most cell-based assays.

Materials:

UCL-TRO-1938 powder

Anhydrous/molecular sieve-dried DMSO

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15073916?utm_src=pdf-body
https://www.axonmedchem.com/4019-ucl-tro-1938
https://www.targetmol.com/compound/ucl_tro_1938
https://www.selleck.co.jp/datasheet/ucl-tro-1938-E157902-DataSheet.pdf
https://www.selleck.co.jp/datasheet/ucl-tro-1938-E157902-DataSheet.pdf
http://www.invivochem.com/product/V69203
https://www.caymanchem.com/product/39118/ucl-tro-1938
http://www.invivochem.com/product/V69203
https://www.caymanchem.com/product/39118/ucl-tro-1938
https://www.probechem.com/products_UCL-TRO-1938.html
https://www.caymanchem.com/product/39118/ucl-tro-1938
https://www.medchemexpress.com/ucl-tro-1938.html
https://www.probechem.com/products_UCL-TRO-1938.html
https://www.axonmedchem.com/4019-ucl-tro-1938
https://cancertools.org/small-molecules/pi3ka-activator-1938-161068/
https://www.probechem.com/products_UCL-TRO-1938.html
https://www.axonmedchem.com/4019-ucl-tro-1938
https://www.selleckchem.com/products/ucl-tro-1938.html
https://www.targetmol.com/compound/ucl_tro_1938
http://www.invivochem.com/product/V69203
https://www.selleckchem.com/products/ucl-tro-1938.html
https://www.selleck.co.jp/datasheet/ucl-tro-1938-E157902-DataSheet.pdf
https://www.selleckchem.com/products/ucl-tro-1938.html
https://www.selleck.co.jp/datasheet/ucl-tro-1938-E157902-DataSheet.pdf
https://www.targetmol.com/compound/ucl_tro_1938
https://www.medchemexpress.com/ucl-tro-1938.html
https://cancertools.org/small-molecules/pi3ka-activator-1938-161068/
https://www.medchemexpress.com/ucl-tro-1938.html?locale=ja-JP
https://www.benchchem.com/product/b15073916?utm_src=pdf-body
https://www.benchchem.com/product/b15073916?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15073916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Workflow for Preparing In Vitro Stock Solution
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Preparation

Storage

1. Weigh UCL-TRO-1938

2. Calculate required
DMSO volume

3. Add DMSO

4. Dissolve completely
(Vortex/Sonicate)

5. Aliquot into
sterile tubes

6. Store at -20°C or -80°C
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Caption: Workflow for preparing UCL-TRO-1938 stock solution.

Procedure:
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Weighing the Compound: Carefully weigh out a desired amount of UCL-TRO-1938 powder

using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 4.57 mg of UCL-TRO-1938.

Calculating Solvent Volume: Use the following formula to calculate the required volume of

DMSO: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))

Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the UCL-
TRO-1938 powder.

Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming or

sonication may be used to aid dissolution if necessary.[6][8] Ensure the final solution is clear.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes.[1][8]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 1 year).[1][3][10]

2. Preparation of a Formulation for In Vivo Experiments

This protocol provides an example of how to prepare UCL-TRO-1938 for in vivo administration,

based on commonly used vehicle formulations. Note: The optimal formulation may vary

depending on the animal model and route of administration.

Materials:

UCL-TRO-1938

DMSO

PEG300 (Polyethylene glycol 300)

Tween-80 (Polysorbate 80)

Saline (0.9% NaCl in sterile water)

Sterile tubes
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Vortex mixer

Procedure for a 2.5 mg/mL Formulation[8]:

Prepare a Concentrated DMSO Stock: First, prepare a concentrated stock solution of UCL-
TRO-1938 in DMSO (e.g., 25 mg/mL).[8]

Vehicle Preparation (Example for 1 mL final volume): a. In a sterile tube, add 100 µL of the

25 mg/mL UCL-TRO-1938 DMSO stock. b. Add 400 µL of PEG300 and mix thoroughly until

the solution is clear.[8] c. Add 50 µL of Tween-80 and mix again until the solution is clear.[8]

d. Add 450 µL of saline to bring the final volume to 1 mL. Mix thoroughly.[8]

Administration: This formulation should be prepared fresh before each use.

Safety Precautions

UCL-TRO-1938 is for research use only and not for human or veterinary use.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses, when handling the compound.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

Consult the Safety Data Sheet (SDS) for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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